(4-ethoxyphenyl)(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amine

• IUPAC Name: N-(4-ethoxyphenyl)-4-nitro-1,1-dioxo-2,5-dihydrothiophen-3-amine
• InChI: InChI=1S/C12H14N2O5S/c1-2-19-10-5-3-9(4-6-10)13-11-7-20(17,18)8-12(11)14(15)16/h3-6,13H,2,7-8H2,1H3
• InChI Key: ZDUVTLVWULIOLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C(CS(=O)(=O)C2)[N+](=O)[O-]
• Molecular Formula: C12H14N2O5S
• Molecular Weight: 298.32 g/mol

Description

(4-ethoxyphenyl)(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amine, also known as ENTA, is a synthetic compound that has been of interest to researchers due to its potential applications in various fields, including medicinal chemistry, materials science, and agriculture.

Scientific Research Applications

(4-ethoxyphenyl)(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amine has been studied for its potential applications in several areas of research. In medicinal chemistry, it has shown promising results as a potential anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. It has also been investigated for its potential as an antibacterial and antifungal agent.
In materials science, this compound has been studied for its ability to act as a dopant in organic semiconductors, with studies demonstrating its ability to improve the performance of organic photovoltaic cells. It has also been investigated for its potential use as a corrosion inhibitor in metal alloys.
In agriculture, this compound has been studied for its potential as a herbicide, with studies demonstrating its ability to inhibit the growth of several weed species.

Mechanism of Action

The mechanism of action of (4-ethoxyphenyl)(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amine is not fully understood. However, studies suggest that it may induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt pathway. It may also inhibit bacterial and fungal growth by disrupting cell membrane integrity.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and act as a dopant in organic semiconductors. However, its effects in vivo are not fully understood.

Advantages and Limitations for Lab Experiments

(4-ethoxyphenyl)(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amine has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in several areas of research. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on (4-ethoxyphenyl)(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amine. In medicinal chemistry, further studies are needed to fully understand its mechanism of action and to determine its potential as an anticancer agent. In materials science, further studies are needed to optimize its performance as a dopant in organic semiconductors. In agriculture, further studies are needed to determine its potential as a herbicide and to investigate its potential environmental impacts.

Synthesis Methods

(4-ethoxyphenyl)(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)amine can be synthesized using a multi-step process that involves the reaction of 4-ethoxyaniline with 2,5-dihydro-3-thiophenecarboxylic acid followed by nitration and reduction. The final product is a yellow crystalline solid that is soluble in organic solvents.